Cas no 76-67-5 (Diethyl ethylphenylmalonate)

• Product Name: Diethyl ethylphenylmalonate
• CAS No: 76-67-5
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• MDL: MFCD00040759
• CID: 34056
• PubChem ID: 87558688
• Update Time: 2025-04-18

Diethyl ethylphenylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-ethyl-2-phenylmalonate
• Diethyl ethylphenylmalonate
• Ethylphenylmalonic acid diethyl ester
• Diethyl Ethylphenylpropanedioate
• phenyl ethyl malonic acid diethylester
• Diethyl Ethyl(phenyl)malonate
• Aethyl-phenyl-malonsaeure-diaethylester
• CIETHYL-2-ETHYL-2-PHENYL MALONATE
• diethyl ester of ethylphenylmalonic acid
• Diethyl phenyl ethyl
• DIETHYL PHENYL ETHYL MALONATE
• ethyl ethyl-phenyl-malonate
• ethyl-phenyl-malonic acid diethyl ester
• Phenylethyldiethylmalonate
• Ethyl(phenyl)malonic Acid Diethyl Ester
• Propanedioic acid, ethylphenyl-, diethyl ester
• diethyl 2-ethyl-2-phenylpropanedioate
• diethyl 2-ethyl-2-phenyl-propanedioate
• Propanedioic acid, 2-ethyl-2-phenyl-, 1,3-diethyl ester
• diethyl 2-ethyl-2-phenylpropane-1,3-dioate
• Malonic acid, ethylphenyl-, diethyl ester
• diethyl ethyl-phenyl
• W-104350
• CS-0128430
• SCHEMBL5474434
• A50569
• MFCD00040759
• AS-14709
• UNII-1IH5RQ922Z
• PKRVDBARWFJWEB-UHFFFAOYSA-N
• NSC 5631
• diethylethyl(phenyl)malonat
• A838793
• Diethyl2-ethyl-2-phenylmalonate
• (major intermediate for phenobarbital and primidone)
• EINECS 200-978-0
• SY036838
• AC-19987
• FT-0624784
• 1IH5RQ922Z
• InChI=1/C15H20O4/c1-4-15(13(16)18-5-2,14(17)19-6-3)12-10-8-7-9-11-12/h7-11H,4-6H2,1-3H
• 2-Ethyl-2-phenylmalonic acid diethyl ester
• AKOS015838508
• diethyl ethyl-phenylmalonate
• 76-67-5
• DTXSID5058802
• Diethyl 2-ethyl-2-phenylmalonate, 96%
• AI3-23846
• NSC-5631
• NSC5631
• D3375
• NS00037827
• DB-080871
• 1,3-diethyl 2-ethyl-2-phenylpropanedioate
• Diethyl 2-ethyl-2-phenylmalonate; NSC 5631; Ethylphenylpropanedioic Acid Diethyl Ester

• MDL： MFCD00040759
• Inchi： 1S/C15H20O4/c1-4-15(13(16)18-5-2,14(17)19-6-3)12-10-8-7-9-11-12/h7-11H,4-6H2,1-3H3
• InChI Key： PKRVDBARWFJWEB-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C1C=CC=CC=1)CC)=O
• BRN： 668299

Computed Properties

• Exact Mass: 264.13600
• Monoisotopic Mass: 264.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless or yellowish transparent oily liquid
• Density: 1.07 g/mL at 25 °C(lit.)
• Melting Point: -7°C(lit.)
• Boiling Point: 171°C/19mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.491(lit.)
• PSA: 52.60000
• LogP: 2.46060
• Solubility: Soluble in ethanol and ether, insoluble in water.

Diethyl ethylphenylmalonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters